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Compound of Interest

Compound Name: FL104

Cat. No.: B15603790

Disclaimer: The following information is intended for research purposes only. FL104 is a
pharmacological tool for preclinical research, and no established clinical dosage and
administration guidelines for humans are available. Researchers should exercise caution and
conduct their own dose-finding studies for their specific experimental models.

Introduction

FL104 is a potent, non-peptidic small molecule agonist of the urotensin-II receptor (UTS2R).[1]
[2] The urotensin-1l system is implicated in a variety of physiological processes, particularly in
the cardiovascular system, making FL104 a valuable tool for investigating the roles of UTS2R
in health and disease. These application notes provide a summary of the known characteristics
of FL104 and general protocols for its use in in vitro research.

Pharmacological Profile of FL104

FL104 acts as a full agonist at the urotensin-Il receptor.[1][3] Its potency has been determined
in various recombinant cell-based assays.

Parameter Value Species Assay Type Reference

pEC50 58-75 Human Not specified [41[5][6]

Mechanism of ) N
) Full Agonist Human Not specified [1][3]
Action
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Experimental Protocols

Due to the absence of specific published administration protocols for FL104, the following are
general methodologies for the in vitro characterization of FL104 activity.

In Vitro Calcium Mobilization Assay

This protocol describes a method to measure the agonist activity of FL104 by detecting
intracellular calcium mobilization in cells expressing the urotensin-Il receptor.

Materials:

o HEK293 cells stably expressing the human urotensin-Il receptor (HEK-UTS2R)
e Dulbecco's Modified Eagle Medium (DMEM)

o Fetal Bovine Serum (FBS)

e Penicillin-Streptomycin

e FL104

o Urotensin-Il (as a positive control)

e Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

e Pluronic F-127

o Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES
o 96-well black, clear-bottom plates

o Fluorescence plate reader with an injection system
Procedure:

o Cell Culture: Culture HEK-UTS2R cells in DMEM supplemented with 10% FBS and 1%
Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO2.
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Cell Plating: Seed the HEK-UTS2R cells into 96-well black, clear-bottom plates at a density
of 50,000 cells per well and allow them to attach overnight.

Dye Loading: Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., 4
UM Fluo-4 AM) and 0.02% Pluronic F-127 in HBSS.

Remove the culture medium from the wells and add 100 pL of the loading buffer to each well.
Incubate the plate at 37°C for 60 minutes in the dark.

Compound Preparation: Prepare a 10 mM stock solution of FL104 in DMSO. Serially dilute
the stock solution in HBSS to obtain a range of concentrations (e.g., from 1 nM to 100 pM).
Prepare similar dilutions for the positive control, urotensin-Il.

Fluorescence Measurement:

o Wash the cells twice with 100 pL of HBSS.

o Add 100 pL of HBSS to each well.

o Place the plate in a fluorescence plate reader.

o Set the reader to measure fluorescence intensity at an excitation wavelength of 485 nm
and an emission wavelength of 525 nm.

o Record a baseline fluorescence reading for 10-20 seconds.

o Inject 20 pL of the FL104 or urotensin-1l dilutions into the wells.

o Continue to record the fluorescence intensity for at least 120 seconds.
Data Analysis:

o Calculate the change in fluorescence (AF) by subtracting the baseline fluorescence from
the peak fluorescence.

o Normalize the response to the maximum response of the positive control.
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o Plot the normalized response against the logarithm of the compound concentration.

o Fit the data to a four-parameter logistic equation to determine the EC50 value.

Signaling Pathway

FL104 activates the urotensin-Il receptor, a G protein-coupled receptor (GPCR). The UTS2R is
known to couple primarily through Gag/11, leading to the activation of phospholipase C (PLC)
and subsequent downstream signaling events.
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Caption: UTS2R signaling pathway activated by FL104.

Experimental Workflow

The following diagram illustrates a general workflow for characterizing a GPCR agonist like
FL104 in vitro.
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Caption: General workflow for in vitro agonist characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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